![molecular formula C25H32ClN5O2 B2486165 N1-(2-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide CAS No. 922557-98-0](/img/structure/B2486165.png)
N1-(2-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H32ClN5O2 and its molecular weight is 470.01. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Experimental and Empirical Assessment of New Analogs as Effective Corrosion Inhibitors : Two new 8-hydroxyquinoline analogs were synthesized and examined as corrosion inhibitors for C22E steel in HCl solution. The study demonstrated these compounds as effective inhibitors, with their performance validated through various measurements and theoretical simulations, suggesting potential applications in corrosion prevention technologies (About et al., 2020).
Synthesis and Structural Analysis
Synthesis and Crystal Structure of Benzimidazole Derivatives : The synthesis and biological evaluation of benzimidazole derivatives, known for their antihistaminic and antimicrobial activities, were reported. This research highlights the importance of structural analysis in developing compounds with potential therapeutic applications (Özbey et al., 2001).
Neuropharmacological Applications
An Orally Active, Water-Soluble Neurokinin-1 Receptor Antagonist : This study introduces a compound with significant potential in clinical efficacy for emesis and depression, emphasizing the importance of water solubility and oral activity in the development of therapeutic agents (Harrison et al., 2001).
Anticonvulsant Activity
Design, Synthesis, and Anticonvulsant Activity of Hybrid Compounds : This paper reports on the synthesis of hybrid anticonvulsant agents, combining elements from known antiepileptic drugs. The compounds displayed broad spectra of activity across different seizure models, suggesting a new avenue for the development of anticonvulsant therapies (Kamiński et al., 2015).
Antibiotic Adjuvants
Arylideneimidazolones as Potential Antibiotic Adjuvants Against Multidrug Resistant Bacteria : This study explores the modification of a known compound to develop new chemosensitizers to combat bacterial multidrug resistance (MDR). The findings demonstrate the significance of chemical modifications for enhancing antibiotic efficacy (Kaczor et al., 2019).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32ClN5O2/c1-29-11-13-31(14-12-29)23(18-7-8-22-19(15-18)9-10-30(22)2)17-28-25(33)24(32)27-16-20-5-3-4-6-21(20)26/h3-8,15,23H,9-14,16-17H2,1-2H3,(H,27,32)(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIPKVOFYRFGTNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NCC2=CC=CC=C2Cl)C3=CC4=C(C=C3)N(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.